Cas no 20834-59-7 (Benzeneethanol, alpha,alpha,4-trimethyl-)

• Product Name: Benzeneethanol, alpha,alpha,4-trimethyl-
• CAS No: 20834-59-7
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD00021809
• CID: 258669
• PubChem ID: 87561124
• Update Time: 2026-05-14

Benzeneethanol, alpha,alpha,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a,a,4-trimethyl-
• 2-Methyl-1-(p-tolyl)-2-propanol
• 2-methyl-1-(4-methylphenyl)propan-2-ol
• 1,1-dimethyl-2-(4-methyl-phenyl)ethanol
• 1,1-Dimethyl-2-(p-tolyl)ethanol
• 2-(4-methylphenyl)-1,1-dimethyl ethanol
• 2-methyl-1-p-tolylpropan-2-ol
• 2-Methyl-3-<4-methyl-phenyl>-propanol-(2)
• 2-p-Methylbenzyl-2-propanol
• para-Methylbenzyl dimethyl carbinol
• α,α,4-Trimethylphenethyl Alcohol
• 2-methyl-1-(p-tolyl)propan-2-ol
• Benzeneethanol, .alpha.,.alpha.,4-trimethyl-
• LABNAHQUILHURR-UHFFFAOYSA-N
• alpha,alpha,4-Trimethylphenethyl alcohol
• Benzeneethanol, ?,?,4-trimethyl-
• P-METHYLDIMETHYLBENZYLCARBINOL
• 4
• Benzeneethanol, alpha,alpha,4-trimethyl-

• MDL： MFCD00021809
• Inchi： 1S/C11H16O/c1-9-4-6-10(7-5-9)8-11(2,3)12/h4-7,12H,8H2,1-3H3
• InChI Key： LABNAHQUILHURR-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 164.12000
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.97 g/mL at 25 °C(lit.)
• Melting Point: 40.0 to 44.0 deg-C
• Boiling Point: 112°C/12mmHg(lit.)
• Flash Point: 205 °F
• Refractive Index: n20/D 1.5185(lit.)
• PSA: 20.23000
• LogP: 2.30840
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzeneethanol, alpha,alpha,4-trimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：2
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether